

A Comparative Overview of Benazeprilat Pharmacokinetics Across Species

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Benazeprilat

Cat. No.: B1667979

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of **benazeprilat**'s pharmacokinetic profile in dogs, cats, horses, and humans, supported by experimental data.

Benazepril, a prodrug angiotensin-converting enzyme (ACE) inhibitor, is extensively used in both human and veterinary medicine for the management of hypertension and heart failure. Its therapeutic efficacy is primarily attributed to its active metabolite, **benazeprilat**, which is formed through hepatic metabolism. Understanding the comparative pharmacokinetics of **benazeprilat** across different species is crucial for dose optimization, predicting efficacy, and ensuring safety in preclinical and clinical drug development. This guide provides a comprehensive comparison of key pharmacokinetic parameters of **benazeprilat** in dogs, cats, horses, and humans, supported by a summary of experimental methodologies.

Quantitative Pharmacokinetic Parameters of Benazeprilat

The following table summarizes the key pharmacokinetic parameters of **benazeprilat** observed in various species following oral administration of benazepril hydrochloride. These parameters provide a quantitative basis for comparing the absorption, distribution, metabolism, and excretion of the active metabolite.

Parameter	Dog	Cat	Horse	Human (Normal Renal Function)
Dose (oral benazepril HCl)	~0.5 mg/kg[1]	0.46 mg/kg[2]	0.5 - 1.0 mg/kg[3]	5 - 10 mg (single dose)[4][5]
Tmax (h)	1.25 - 2[1][6]	~1.0 - 2.0[2][7]	Not explicitly stated	1.5 - 2.4[4]
Cmax (ng/mL)	~40.9 (at 0.23 mg/kg)	~198.7 (at 0.46 mg/kg)[2]	Not explicitly stated	Not explicitly stated
AUC (ng·h/mL)	~320.5 (at 0.23 mg/kg)[2]	~969.4 (at 0.46 mg/kg)[2]	Not explicitly stated	Significantly greater in patients with impaired renal function[4][8]
Half-life (t1/2) (h)	Biphasic: 1.1-1.7 (rapid), 11.7-19.0 (terminal)[1]. Another study reports ~3.5[8] [9].	Biphasic: 2.4 (rapid), 27.7 (terminal)[7]. Another study reports 13.9[2].	Not explicitly stated	Biphasic: 2.7 (initial), 22.3 (terminal)[5]. Effective accumulation half-life of 10-11 hours[10].
Bioavailability of Benazeprilat	Incomplete (~13% in dogs) [2]	Incomplete (<30% in cats)[2]	3-4%[3]	Not explicitly stated
Protein Binding	Extensively bound (85-90%) [2]	Extensively bound (85-90%) [2]	Not explicitly stated	Highly protein- bound (~95%) [10]
Route of Excretion	54% biliary, 46% urinary[2]	85% biliary, 15% urinary[2]	Not explicitly stated	Predominantly renal excretion[10]

Experimental Protocols

The pharmacokinetic data presented above were derived from studies employing rigorous experimental designs. A general overview of the methodologies is provided below.

Animal Studies (Dogs, Cats, Horses):

- **Subjects:** Healthy adult animals of the respective species were typically used. For instance, studies in dogs often utilized Beagle dogs[1].
- **Administration:** Benazepril hydrochloride was administered orally, often as a single dose or in repeated daily doses for a specified period (e.g., 14 consecutive days)[1]. In some studies, intravenous administration of **benazeprilat** was also performed for comparison and to determine absolute bioavailability[6].
- **Sample Collection:** Blood samples were collected at various time points post-administration to capture the full pharmacokinetic profile. Plasma was separated for the analysis of benazepril and **benazeprilat** concentrations.
- **Analytical Methods:** The concentrations of benazepril and **benazeprilat** in plasma were quantified using validated analytical methods. Commonly employed techniques include:
 - **Gas Chromatography-Mass Spectrometry (GC-MS):** This method was used for the measurement of benazepril and **benazeprilat** in canine plasma[1].
 - **Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):** This highly sensitive and specific method was used for the analysis of benazepril and **benazeprilat** in equine serum[3].

Human Studies:


- **Subjects:** Studies were conducted in healthy volunteers as well as in hypertensive patients with normal or impaired renal function[4][5][8].
- **Administration:** Benazepril hydrochloride was administered orally as single or repeated doses[4][5].
- **Sample Collection:** Blood and urine samples were collected at predetermined time intervals to determine the plasma concentrations and urinary excretion of benazepril and

benazeprilat.

- Analytical Methods: Similar to animal studies, highly sensitive analytical methods were employed for drug quantification in biological matrices. These include:
 - High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) or Mass Spectrometric (MS) detection: These methods are widely used for the simultaneous determination of benazepril and **benazeprilat** in human plasma[11][12].


Visualizing the Metabolic Pathway and Experimental Workflow

To visually represent the core processes involved, the following diagrams have been generated using Graphviz.



[Click to download full resolution via product page](#)

Caption: Metabolic activation of benazepril to its active form, **benazeprilat**.



[Click to download full resolution via product page](#)

Caption: General experimental workflow for pharmacokinetic studies of **benazeprilat**.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Pharmacokinetics of the angiotensin-converting-enzyme inhibitor, benazepril, and its active metabolite, benazeprilat, in dog - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. vmd.defra.gov.uk [vmd.defra.gov.uk]
- 3. go.drugbank.com [go.drugbank.com]
- 4. Pharmacokinetics and pharmacodynamics of benazepril in hypertensive patients with normal and impaired renal function - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Pharmacokinetics of the angiotensin converting enzyme inhibitor benazepril.HCl (CGS 14 824 A) in healthy volunteers after single and repeated administration - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Pharmacokinetics of the active metabolite of benazepril, benazeprilat, and inhibition of plasma angiotensin-converting enzyme activity after single and repeated administrations to dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Plasma angiotensin converting enzyme activity and pharmacokinetics of benazepril and benazeprilat in cats after single and repeated oral administration of benazepril.HCl [agris.fao.org]
- 8. Angiotensin-converting Enzyme Inhibitors for Use in Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
- 9. Angiotensin-converting Enzyme Inhibitors for Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
- 10. pdf.hres.ca [pdf.hres.ca]
- 11. ijrpr.com [ijrpr.com]
- 12. Simultaneous determination of benazepril hydrochloride and benazeprilat in plasma by high-performance liquid chromatography/electrospray-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [A Comparative Overview of Benazeprilat Pharmacokinetics Across Species]. BenchChem, [2025]. [Online PDF]. Available at:

[<https://www.benchchem.com/product/b1667979#comparative-pharmacokinetics-of-benazeprilat-in-different-species>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com